Cas no 7073-35-0 (5-Isobenzofurancarboxaldehyde,1,3-dihydro-1,3-dioxo-)

• Product Name: 5-Isobenzofurancarboxaldehyde,1,3-dihydro-1,3-dioxo-
• CAS No: 7073-35-0
• MF: C₉H₄O₄
• MW: 176.12566280365
• CID: 564317
• PubChem ID: 258719
• Update Time: 2025-04-19

5-Isobenzofurancarboxaldehyde,1,3-dihydro-1,3-dioxo- Chemical and Physical Properties

Names and Identifiers

• 5-Isobenzofurancarboxaldehyde,1,3-dihydro-1,3-dioxo-
• 1,3-dioxoisobenzofuran-5-carbaldehyde
• SCHEMBL4547116
• DTXSID10990988
• 1,3-dioxo-1,3-dihydro-2-benzofuran-5-carbaldehyde
• NSC-87992
• 7073-35-0
• NSC87992

• Inchi： 1S/C9H4O4/c10-4-5-1-2-6-7(3-5)9(12)13-8(6)11/h1-4H
• InChI Key： VGVAPCXWFXVOHP-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC(C=O)=CC=2C1=O)=O

Computed Properties

• Exact Mass: 176.01100
• Monoisotopic Mass: 176.011
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 60.4Ų

Experimental Properties

• Density: 1.541
• Boiling Point: 387.7°C at 760 mmHg
• Flash Point: 179°C
• Refractive Index: 1.665
• PSA: 60.44000
• LogP: 0.80970

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Phthalic anhydrides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofuranones Phthalic anhydrides